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Compound of Interest

Compound Name: 2-(Benzylthio)-6-methylpyridine

Cat. No.: B3033681 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The proper disposal of chemical waste is paramount to ensuring a safe laboratory environment

and protecting the environment. This guide provides essential safety and logistical information

for the proper disposal of 2-(Benzylthio)-6-methylpyridine, a compound for which a specific

Safety Data Sheet (SDS) is not readily available. The following procedures are based on the

known hazards of structurally similar compounds, such as pyridine and thioether derivatives,

and general best practices for hazardous waste management.

Immediate Safety and Hazard Information
Due to the absence of a specific SDS for 2-(Benzylthio)-6-methylpyridine, the hazard profile

has been extrapolated from the closely related compound 2-amino-6-methylpyridine. Users

should handle this compound with the utmost care, assuming it possesses similar or greater

toxicity.

GHS Hazard Classification (Proxy: 2-amino-6-methylpyridine)
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 3 Toxic if swallowed.[1]

Acute Toxicity, Dermal 2 Fatal in contact with skin.[1]

Skin Irritation 2 Causes skin irritation.[1][2]

Eye Irritation 2A
Causes serious eye irritation.

[1][2]

Specific Target Organ Toxicity -

Single Exposure
3

May cause respiratory

irritation.[1]

Precautionary Statements:

Prevention: Avoid breathing dust. Do not get in eyes, on skin, or on clothing. Wash skin

thoroughly after handling. Do not eat, drink or smoke when using this product. Use only

outdoors or in a well-ventilated area. Wear protective gloves, protective clothing, eye

protection, and face protection.[1]

Response: If swallowed, immediately call a POISON CENTER or doctor. Rinse mouth. If on

skin, gently wash with plenty of soap and water and immediately call a POISON CENTER or

doctor. If in eyes, rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[1]

Storage: Store in a well-ventilated place. Keep container tightly closed. Store locked up.

Disposal: Dispose of contents/container to an approved waste disposal plant.

Experimental Protocol: Disposal Procedure
This protocol outlines the step-by-step process for the safe disposal of 2-(Benzylthio)-6-
methylpyridine.

1. Personal Protective Equipment (PPE):

Wear chemical-resistant gloves (e.g., nitrile rubber), a lab coat, and chemical safety goggles
or a face shield.[3][4]
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2. Waste Segregation and Collection:

Collect waste 2-(Benzylthio)-6-methylpyridine and any contaminated materials (e.g.,
weighing paper, pipette tips) in a designated, properly labeled, and sealed hazardous waste
container.
Do not mix with other waste streams unless explicitly permitted by your institution's
environmental health and safety (EHS) office.
The container should be made of a compatible material (e.g., glass or high-density
polyethylene).

3. Labeling:

Clearly label the waste container with "Hazardous Waste," the full chemical name "2-
(Benzylthio)-6-methylpyridine," and any associated hazard symbols (e.g., toxic, irritant).

4. Storage:

Store the sealed waste container in a designated, well-ventilated, and secure hazardous
waste accumulation area, away from incompatible materials.

5. Waste Pickup and Disposal:

Contact your institution's EHS office to arrange for the pickup and disposal of the hazardous
waste. Follow all institutional and local regulations for hazardous waste disposal.

Disposal Workflow
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Step 1: Assess Hazards & Don PPE
- Chemical Resistant Gloves

- Lab Coat
- Safety Goggles/Face Shield

Step 2: Segregate Waste
- Collect in a designated, compatible container

Proceed with caution

Step 3: Label Container
- 'Hazardous Waste'

- '2-(Benzylthio)-6-methylpyridine'
- Hazard Symbols

Properly identify contents

Step 4: Secure Storage
- Designated waste area

- Well-ventilated
- Away from incompatibles

Ensure safe temporary storage

Step 5: Arrange Disposal
- Contact Environmental Health & Safety (EHS)

- Follow institutional & local regulations

Finalize disposal process

Click to download full resolution via product page

Caption: Workflow for the proper disposal of 2-(Benzylthio)-6-methylpyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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